Cas no 762-68-5 (2-fluoroethane-1-sulfonyl chloride)

• Product Name: 2-fluoroethane-1-sulfonyl chloride
• CAS No: 762-68-5
• MF: C₂H₄ClFO₂S
• MW: 146.568362236023
• MDL: MFCD01728633
• CID: 1779044
• PubChem ID: 69806
• Update Time: 2025-04-21

2-fluoroethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoroethanesulfonyl chloride
• ethanesulfonyl chloride, 2-fluoro-
• 2-fluoro-Ethanesulfonyl chloride
• AT12628
• DB-293067
• EN300-84158
• 2-fluoroethane-1-sulfonyl chloride
• OIMIESCACWPSOF-UHFFFAOYSA-N
• 2-fluoroethane-1-sulfonylchloride
• DTXSID00227058
• SCHEMBL2021636
• MFCD01728633
• 2-fluoro-ethanesulfonyl chloride, AldrichCPR
• AKOS006277379
• BRN 1751201
• 2-Fluoroethanesulphonyl chloride
• 762-68-5

• MDL： MFCD01728633
• Inchi： 1S/C2H4ClFO2S/c3-7(5,6)2-1-4/h1-2H2
• InChI Key： OIMIESCACWPSOF-UHFFFAOYSA-N
• SMILES： ClS(CCF)(=O)=O

Computed Properties

• Exact Mass: 145.96052
• Monoisotopic Mass: 145.960456
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 0.7

Experimental Properties

• Density: 1.474
• Boiling Point: 190.3°C at 760 mmHg
• Flash Point: 68.9°C
• Refractive Index: 1.418
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides